Cas no 89076-15-3 (Heptanethioic acid, S-(1,1-dimethylethyl) ester)

• Product Name: Heptanethioic acid, S-(1,1-dimethylethyl) ester
• CAS No: 89076-15-3
• MF: C₁₁H₂₂OS
• MW: 202.356782436371
• CID: 613396
• PubChem ID: 20406841
• Update Time: 2025-04-19

Heptanethioic acid, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Heptanethioic acid, S-(1,1-dimethylethyl) ester
• S-tert-butyl heptanethioate
• 89076-15-3
• DTXSID90606898
• SCHEMBL10955884

• Inchi： 1S/C11H22OS/c1-5-6-7-8-9-10(12)13-11(2,3)4/h5-9H2,1-4H3
• InChI Key： YUVCBAYOEVKIFT-UHFFFAOYSA-N
• SMILES： S(C(CCCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.13913649g/mol
• Monoisotopic Mass: 202.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters